1-Ethyl-4,4-difluorocyclohexan-1-amine hydrochloride

• IUPAC Name: 1-ethyl-4,4-difluorocyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C8H15F2N.ClH/c1-2-7(11)3-5-8(9,10)6-4-7;/h2-6,11H2,1H3;1H
• InChI Key: SNRYLSXRFVUNII-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCC(CC1)(F)F)N.Cl
• Molecular Formula: C8H16ClF2N
• Molecular Weight: 199.67 g/mol

Description

1-Ethyl-4,4-difluorocyclohexan-1-amine hydrochloride is a chemical compound with the formula C8H15F2N・HCl. It has a molecular weight of 199.67. This compound is used for research and development.

Scientific Research Applications

Bioconjugation Chemistry

• Mechanism of Amide Formation : 1-Ethyl-4,4-difluorocyclohexan-1-amine hydrochloride is utilized in the study of the mechanism of amide formation between carboxylic acid and amine in aqueous media. It is instrumental in understanding the reactions involving carbodiimide hydrochloride (EDC) and its interaction with carboxylic acids and amines (Nakajima & Ikada, 1995).

Organic Process Development

• Controlling Genotoxins in Amine Hydrochloride Salts Preparation : Research has focused on controlling the formation of genotoxins such as ethyl chloride during the preparation of tertiary amine hydrochloride salts, highlighting the chemical's importance in ensuring safer and more effective pharmaceutical production processes (Yang et al., 2009).

Chemical Synthesis

• Catalyst-Free Domino Reaction : The compound is used in the synthesis of complex chemical structures, such as in the catalyst-free domino reaction of ethyl 4-hydroxyalkyl-2-ynoate with N-heteroarylmethyl-N-2,2-difluoroethan-1-amine. This method contributes to the field of synthetic organic chemistry by enabling the production of various complex compounds (Zhao et al., 2020).

Solid-Phase Synthesis

• Synthesis of Oligosaccharides : The compound plays a role in the development of novel methods for the solid-phase synthesis of oligosaccharides. Its application in this context demonstrates its versatility and importance in synthetic chemistry, particularly in the synthesis of biologically relevant molecules (Drinnan et al., 2001).

High-Performance Liquid Chromatography

• Amine Detection : This compound is significant in the development of methods for the determination of amines, particularly in conjunction with high-performance liquid chromatography. Its role in enhancing the detection and analysis of amines demonstrates its utility in analytical chemistry (Lian et al., 2009).

Safety and Hazards

According to the safety data sheet, if inhaled, the person should be removed to fresh air and kept comfortable for breathing. If it comes in contact with skin or eyes, it should be rinsed with water, and medical advice should be sought if irritation persists. In case of accidental release, the area should be ventilated until material pick up is complete, and spills should be prevented from entering sewers, watercourses, or low areas.